Cas no 56554-96-2 (2-Octadecenal)

• Product Name: 2-Octadecenal
• CAS No: 56554-96-2
• Molecular Formula: C₁₈H₃₄O
• Molecular Weight: 266.46196
• CID: 2007014
• PubChem ID: 5463317

2-Octadecenal Properties

Names and Identifiers

• 2-Octadecenal
• Koiganal I
• 2-OCTADECENAL
• (2E)-OCTADEC-2-ENAL
• (2E)-Octadecenal
• 2E-Octadecenal
• (E)-2-OCTADECENAL
• DB-257536
• HY-W777963
• 56554-96-2
• CHEBI:165518
• CS-0854894
• 2-Trans-octadecenal
• AKOS015959074
• E-2-Octadecenal CAS 51534-37-3
• 51534-37-3
• E-2-Octadecenal
• LMFA06000232
• SCHEMBL1302154
• SCHEMBL1302152
• (E)-octadec-2-enal

• InChIKey： AHQSSWHOKBCJFA-WUKNDPDISA-N
• Inchi： InChI=1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h16-18H,2-15H2,1H3/b17-16+
• SMILES： CCCCCCCCCCCCCCC\C=C\C=O

Computed Properties

• Exact Mass: 266.260965704Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 15
• Monoisotopic Mass: 266.260965704Da
• Heavy Atom Count: 19
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Refractive Index: 1.4688 (estimate)
• Boiling Point: 359.66°C (rough estimate)
• Melting Point: 33°C (estimate)
• Density: 0.8367 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes